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Compound of Interest

Compound Name: Chlorosoman

Cat. No.: B1197869 Get Quote

An In-depth Technical Guide to Chlorosoman
For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorosoman, with the IUPAC name 3,3-Dimethylbutan-2-yl methylphosphonochloridate, is an

organophosphorus compound that is a chlorine analog of the nerve agent Soman.[1][2][3]

Structurally, the fluorine atom in Soman is replaced by a chlorine atom in Chlorosoman.[2][4]

While it is a highly toxic compound, it is reported to be at least 2.5 times less toxic than Soman.

[1] Primarily, Chlorosoman is recognized as a precursor substance in the synthesis of Soman.

[1][3] This guide provides a comprehensive overview of its chemical structure, properties, and

available technical information.

Chemical Structure and Identifiers
The chemical identity of Chlorosoman is well-established, with a specific molecular formula

and various identifiers.
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Identifier Value

IUPAC Name
3,3-Dimethylbutan-2-yl

methylphosphonochloridate[1]

Other Names Pinacolyl methylphosphonochloridate[1][3]

CAS Number 7040-57-5[1]

Molecular Formula C7H16ClO2P[1][3]

SMILES CC(C(C)(C)C)OP(=O)(C)Cl[1][5]

InChI Key XVNBZVNXJMOQEX-UHFFFAOYSA-N[1]

Chemical Structure Visualization
Caption: 2D Chemical Structure of Chlorosoman.

Physicochemical Properties
The physical and chemical properties of Chlorosoman are summarized below. It is important

to note that some of these properties are estimated.[1]

Property Value Unit

Molar Mass 198.63 g·mol−1[1][3]

Solubility in water 1,030 mg/L[1][3]

Vapor Pressure 0.207 mm Hg[1][3]

Synthesis and Reactivity
Synthesis Protocols
Chlorosoman can be synthesized through methods analogous to the production of Soman,

with the key difference being the omission of the fluoridation step.[1] Two primary synthetic

routes have been described:
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Finkelstein Reaction: This method involves the reaction of Soman with a solution of sodium

chloride in dimethylformamide (DMF).[1]

Metathetic Reaction: A hypothetical fluoride substitution can be achieved through the

reaction of Soman with anhydrous aluminum chloride and sodium chloride in a suitable

solvent. This reaction precipitates sodium hexafluoroaluminate.[1]

A general synthesis pathway involves the reaction of methylphosphonic dichloride and

pinacolyl alcohol.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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